Cas no 139037-16-4 (4-Azaspiro[2.4]hept-6-en-5-one, 7-(acetyloxy)-6-(2,4,6-trimethylphenyl)-)

• Product Name: 4-Azaspiro[2.4]hept-6-en-5-one, 7-(acetyloxy)-6-(2,4,6-trimethylphenyl)-
• CAS No: 139037-16-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 1259542
• Update Time: 2024-08-04

4-Azaspiro[2.4]hept-6-en-5-one, 7-(acetyloxy)-6-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.4]hept-6-en-5-one, 7-(acetyloxy)-6-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C17H19NO3/c1-9-7-10(2)13(11(3)8-9)14-15(21-12(4)19)17(5-6-17)18-16(14)20/h7-8H,5-6H2,1-4H3,(H,18,20)
• InChI Key： KOVXBUMXZRYMKD-UHFFFAOYSA-N
• SMILES： C1C2(C(OC(C)=O)=C(C3=C(C)C=C(C)C=C3C)C(=O)N2)C1

Computed Properties

• Exact Mass: 285.13657

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 507.2±50.0 °C(Predicted)
• PSA: 55.4
• pka: 12.19±0.60(Predicted)